Cas no 17180-07-3 (Benzoic acid,4-[[(phenylamino)thioxomethyl]amino]-, 2-methylpropyl ester)

• Product Name: Benzoic acid,4-[[(phenylamino)thioxomethyl]amino]-, 2-methylpropyl ester
• CAS No: 17180-07-3
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 206594
• PubChem ID: 5258506
• Update Time: 2025-04-19

Benzoic acid,4-[[(phenylamino)thioxomethyl]amino]-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(phenylamino)thioxomethyl]amino]-, 2-methylpropyl ester
• 2-methylpropyl 4-(phenylcarbamothioylamino)benzoate
• AC1NQZLX
• NSC213631
• NSC-213631
• DTXSID50938046
• N-{4-[(2-Methylpropoxy)carbonyl]phenyl}-N'-phenylcarbamimidothioic acid
• 17180-07-3

• Inchi： 1S/C18H20N2O2S/c1-13(2)12-22-17(21)14-8-10-16(11-9-14)20-18(23)19-15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3,(H2,19,20,23)
• InChI Key： FZTIMMSSQRQOTK-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1C=CC(=CC=1)C(=O)OCC(C)C

Computed Properties

• Exact Mass: 328.1247
• Monoisotopic Mass: 328.124549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4
• XLogP3: 4.3

Experimental Properties

• Density: 1.236
• Boiling Point: 450.2°Cat760mmHg
• Flash Point: 226.1°C
• PSA: 50.36
• LogP: 4.45430